1-{2-[(4-Fluorophenyl)methoxy]phenyl}ethan-1-ol

• IUPAC Name: 1-[2-[(4-fluorophenyl)methoxy]phenyl]ethanol
• InChI: InChI=1S/C15H15FO2/c1-11(17)14-4-2-3-5-15(14)18-10-12-6-8-13(16)9-7-12/h2-9,11,17H,10H2,1H3
• InChI Key: DWXXEQGXQGCSJG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1OCC2=CC=C(C=C2)F)O
• Molecular Formula: C15H15FO2
• Molecular Weight: 246.28 g/mol

Description

The compound “1-{2-[(4-Fluorophenyl)methoxy]phenyl}ethan-1-ol” is a chemical compound with the molecular formula C15H15FO2. It is related to other compounds such as 1-{2-[(4-Fluorobenzyl)oxy]phenyl}ethanone and 2-(4-fluorophenyl)ethan-1-amine.

Synthesis Analysis

The synthesis of related compounds has been reported in the literature. For instance, the targeted tertiary alcohol was effectively produced in 70% yield (99% ee) by adding 4-fluoro-phenyl boroxine to 4-chloro-1-(2,4-dichloro phenyl)butan-1-one using the Rh/(R, R, R, R)-WingPhos L 21.

Molecular Structure Analysis

The molecular structure of “1-{2-[(4-Fluorophenyl)methoxy]phenyl}ethan-1-ol” can be inferred from its molecular formula, C15H15FO2. It contains a fluorophenyl group attached to an ethan-1-ol moiety via a methoxy bridge.

Chemical Reactions Analysis

While specific chemical reactions involving “1-{2-[(4-Fluorophenyl)methoxy]phenyl}ethan-1-ol” are not available, related compounds such as 2-(4-fluorophenyl)ethan-1-amine have been used in various chemical reactions.

Scientific Research Applications

Organometallic Complex Synthesis and Aromatic Electrophilic Substitution

The synthesis and characterization of organometallic complexes derived from 1-(4-fluorophenyl)prop-2-yn-1-ol, and its applications in aromatic electrophilic substitution reactions, were demonstrated. This work highlights the compound's role in forming γ-substituted vinylidene complexes through reactions with 1,3-dimethoxybenzene, showcasing its utility in organic synthesis and materials science (Bustelo et al., 2007).

Fluorescent Probe for Zinc(II) and Cell Imaging

Another study focused on a vanillinyl Schiff base derivative of 1-{2-[(4-Fluorophenyl)methoxy]phenyl}ethan-1-ol for zinc sensing and bioimaging. The compound showed significant turn-on fluorescence enhancement upon zinc binding, indicating its potential as a fluorescent probe for zinc in biological systems, with applications in cell imaging and metal ion detection (Bhanja et al., 2015).

Crystal Structure Analysis

The crystal structure analysis of a related compound, 2-(4-fluoro-2-(4-fluorophenoxy)phenyl)-1-(1H-1,2,4-triazol-1-ylmethyl)-3-methoxy-isopropy alcohol, reveals insights into the molecular geometry and intermolecular interactions, which are crucial for understanding the physical properties and reactivity of such compounds (Liang, 2009).

Chiral Smectic Mesogenes Synthesis

Research on the synthesis of new chiral smectic mesogenes featuring 4-(2-phenylethyl)biphenyl and 4-[2-(3-fluorophenyl)ethyl]biphenyl molecular cores, utilizing 1-{2-[(4-Fluorophenyl)methoxy]phenyl}ethan-1-ol as a starting material, underscores the compound's significance in creating advanced liquid crystal materials with potential applications in display technology and optical devices (Kula et al., 2010).

Antimicrobial Activity of Novel Schiff Bases

The synthesis of novel Schiff bases using derivatives of 1-{2-[(4-Fluorophenyl)methoxy]phenyl}ethan-1-ol for antimicrobial applications demonstrates its importance in medicinal chemistry. These compounds showed significant activity against various microbial strains, highlighting their potential as leads for developing new antimicrobial agents (Puthran et al., 2019).